Cas no 1447949-34-9 (3-(3-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole)

3-(3-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole is a fluorinated pyrazole derivative featuring a methanesulfonyl substituent at the 4-position, which enhances its reactivity and potential as an intermediate in organic synthesis. The fluorine atom at the 3-position of the phenyl ring contributes to its electron-withdrawing properties, influencing its binding affinity and metabolic stability. This compound is particularly valuable in pharmaceutical and agrochemical research due to its structural versatility, enabling further functionalization for the development of bioactive molecules. Its well-defined chemical properties and high purity make it suitable for applications in medicinal chemistry, including the design of enzyme inhibitors or receptor modulators.

3-(3-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole structure

1447949-34-9 structure

Product Name:3-(3-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole

CAS No:1447949-34-9

MF:C₁₀H₉FN₂O₂S

MW:240.254064321518

CID:5150983

Update Time:2025-10-29

3-(3-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-(3-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole
- Inchi： 1S/C10H9FN2O2S/c1-16(14,15)9-6-12-13-10(9)7-3-2-4-8(11)5-7/h2-6H,1H3,(H,12,13)
- InChI Key： UMFACDVXRAFLJZ-UHFFFAOYSA-N
- SMILES： N1C=C(S(C)(=O)=O)C(C2=CC=CC(F)=C2)=N1

3-(3-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM505322-1g	3-(3-Fluorophenyl)-4-(methylsulfonyl)-1H-pyrazole	1447949-34-9	97%	1g	$568	2022-06-12

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Additional information on 3-(3-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole

Comprehensive Overview of 3-(3-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole (CAS No. 1447949-34-9)

3-(3-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole (CAS No. 1447949-34-9) is a fluorinated pyrazole derivative with significant potential in pharmaceutical and agrochemical research. This compound features a methanesulfonyl group and a 3-fluorophenyl substituent, which contribute to its unique chemical properties and biological activity. Researchers are increasingly interested in this molecule due to its structural versatility and potential applications in drug discovery, particularly in targeting inflammatory pathways and enzyme inhibition.

The growing demand for fluorinated heterocycles in medicinal chemistry has placed compounds like 3-(3-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole at the forefront of innovation. Fluorination enhances metabolic stability and bioavailability, making it a key strategy in modern drug design. Recent studies highlight its relevance in addressing oxidative stress-related disorders and kinase inhibition, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic perspective, the pyrazole core of this compound offers robust reactivity for further functionalization. The methanesulfonyl group acts as an electron-withdrawing moiety, influencing the compound's electronic distribution and intermolecular interactions. This characteristic is particularly valuable in structure-activity relationship (SAR) studies, where minor modifications can significantly alter biological efficacy. Researchers frequently explore its derivatives for cancer therapeutics and neuroprotective agents, reflecting broader industry interests.

Environmental and regulatory considerations also play a role in the adoption of 3-(3-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole. Its low ecotoxicity profile and biodegradability potential make it a candidate for sustainable agrochemical formulations. As the agricultural sector shifts toward green chemistry, this compound's balance of efficacy and environmental safety positions it as a promising alternative to traditional pesticides.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing CAS No. 1447949-34-9. These methods ensure purity and consistency, which are essential for reproducible research outcomes. The compound's stability under various pH conditions further supports its utility in formulation development and in vitro assays.

In summary, 3-(3-Fluoro-phenyl)-4-methanesulfonyl-1H-pyrazole exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its multifaceted applications—from drug discovery to sustainable agriculture—underscore its importance in contemporary scientific research. As the demand for targeted therapies and eco-friendly solutions grows, this compound is poised to remain a focal point of interdisciplinary studies.